Cas no 10504-35-5 (D-Ascorbic acid)
D-Ascorbic acid Chemical and Physical Properties
Names and Identifiers
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- D-Ascorbic acid
- (2S)-2-[(1R)-1,2-dihydroxyethyl]-3,4-dihydroxy-2H-furan-5-one
- Xyloascorbic acid, D-
- (5S)-5-[(1R)-1,2-dihydroxyethyl]-3,4-dihydroxyfuran-2(5H)-one (non-preferred name)
- D-Ascorbic acid (7CI, 8CI, 9CI)
- D-Lyxoascorbic acid
- D-threo-Hex-2-enonic acid, γ-lactone
- D-Xyloascorbic acid
- (4S,5R)-2,3,4,5,6-Pentahydroxy-2-hexenoic acid 1,4-lactone
- (S)-5-[(R)-1,2-Dihydroxyethyl]-3,4-dihydroxyfuran-2(5H)-one
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- Inchi: InChI=1S/C6H8O6/c7-1-2(8)5-3(9)4(10)6(11)12-5/h2,5,7-10H,1H2/t2-,5+/m1/s1
- InChI Key: CIWBSHSKHKDKBQ-MVHIGOERSA-N
- SMILES: OC1=C(O)C(=O)O[C@@]1([H])[C@@H](CO)O
Computed Properties
- Exact Mass: 176.032088
- Monoisotopic Mass: 176.032088
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _1.8
- Topological Polar Surface Area: 107
Experimental Properties
- Density: 1.954
- Melting Point: 168.5 °C
- Boiling Point: 552.672°C at 760 mmHg
- Flash Point: 238.199°C
- Refractive Index: 1.711
D-Ascorbic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A216150-5mg |
D-Ascorbic Acid |
10504-35-5 | 5mg |
$ 173.00 | 2023-04-19 | ||
| TRC | A216150-25mg |
D-Ascorbic Acid |
10504-35-5 | 25mg |
$ 775.00 | 2023-04-19 | ||
| TRC | A216150-50mg |
D-Ascorbic Acid |
10504-35-5 | 50mg |
$ 1378.00 | 2023-04-19 | ||
| Enamine | EN300-26506430-0.05g |
(5S)-5-[(1R)-1,2-dihydroxyethyl]-3,4-dihydroxy-2,5-dihydrofuran-2-one |
10504-35-5 | 0.05g |
$2755.0 | 2023-05-31 |
D-Ascorbic acid Related Literature
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Yan-Qun Dai,Geng Qin,Sheng-Yong Geng,Bin Yang,Qing Xu,Jin-Ye Wang RSC Adv. 2012 2 3340
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D. K. Baird,W. N. Haworth,R. W. Herbert,E. L. Hirst,F. Smith,M. Stacey J. Chem. Soc. 1934 62
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Jun-ichi Fujisawa,Naohito Kaneko,Takumi Eda,Minoru Hanaya Chem. Commun. 2018 54 8490
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Liang Qiao,Baohong Liu,Hubert H. Girault Metallomics 2013 5 686
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Arnold G. Fogg,Abdulhadi M. Summan Analyst 1983 108 691
Additional information on D-Ascorbic acid
D-Ascorbic Acid (CAS No. 10504-35-5): A Comprehensive Overview
D-Ascorbic acid, also known as L-ascorbic acid or vitamin C, is a vital organic compound with the chemical formula C6H8O6. It is a water-soluble vitamin that plays a crucial role in various biological processes, including the synthesis of collagen, carnitine, and certain neurotransmitters. The compound is essential for maintaining the health of connective tissues, promoting wound healing, and supporting the immune system. With its CAS number 10504-35-5, D-ascorbic acid is widely recognized and utilized in both pharmaceutical and nutritional applications.
The importance of D-Ascorbic acid in human health has been extensively studied over the years. Recent research has further elucidated its multifaceted benefits. For instance, a study published in the Journal of Nutritional Science and Vitaminology highlighted the antioxidant properties of D-ascorbic acid, which help protect cells from oxidative stress and damage caused by free radicals. This protective effect is particularly significant in preventing chronic diseases such as cardiovascular disease, cancer, and neurodegenerative disorders.
In addition to its antioxidant properties, D-Ascorbic acid is essential for the synthesis of collagen, a key structural protein in connective tissues. Collagen is crucial for maintaining the integrity of skin, bones, and blood vessels. A deficiency in vitamin C can lead to scurvy, a condition characterized by weakened connective tissues and impaired wound healing. Therefore, ensuring adequate intake of D-ascorbic acid is essential for maintaining overall health and preventing such deficiencies.
The role of D-Ascorbic acid in immune function has also been well-documented. It enhances the function of immune cells such as neutrophils and lymphocytes, which are critical for fighting off infections. A study published in the Clinical Nutrition Journal demonstrated that supplementation with D-ascorbic acid can improve immune response and reduce the duration and severity of common colds and other respiratory infections.
Beyond its direct biological functions, D-Ascorbic acid has gained attention for its potential therapeutic applications. In cancer research, D-ascorbic acid has shown promise as an adjuvant therapy. High-dose intravenous administration of vitamin C has been found to selectively target cancer cells while sparing healthy tissues. This approach has been explored in clinical trials with promising results, suggesting that D-ascorbic acid may have a role in cancer treatment when used in conjunction with conventional therapies.
In the field of dermatology, D-Ascorbic acid is widely used in topical formulations to promote skin health. Its antioxidant properties help reduce signs of aging by neutralizing free radicals that cause skin damage. Additionally, D-ascorbic acid stimulates collagen production, leading to improved skin elasticity and reduced appearance of fine lines and wrinkles. Topical application of vitamin C serums has become a popular skincare regimen for those seeking to maintain youthful-looking skin.
The safety profile of D-Ascorbic acid is generally favorable when used within recommended dosages. However, excessive intake can lead to side effects such as gastrointestinal discomfort and diarrhea. It is important to consult healthcare professionals before starting any new supplement regimen to ensure safe and effective use.
In conclusion, D-Ascorbic acid (CAS No. 10504-35-5) is a versatile and essential compound with numerous health benefits. Its antioxidant properties, role in collagen synthesis, immune support, potential therapeutic applications in cancer treatment, and dermatological benefits make it a valuable component in both pharmaceutical and nutritional products. Ongoing research continues to uncover new insights into the mechanisms and applications of this vital nutrient.
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